Cas no 824390-93-4 (2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine)
824390-93-4 structure
2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine
2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine Properties
Names and Identifiers
-
- Azetidine, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
- 2-(4-methoxyphenyl)-1-(4-methylphenyl)sulfonylazetidine
- 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine
- 824390-93-4
- SB51264
- DTXSID10590821
- 2-(4-Methoxyphenyl)-1-(4-methylbenzene-1-sulfonyl)azetidine
- 2-(4-Methoxyphenyl)-1-tosylazetidine
- EN300-131218
- AKOS030575768
- +Expand
-
- RFYOLQWRUOYQGJ-UHFFFAOYSA-N
- InChI=1S/C17H19NO3S/c1-13-3-9-16(10-4-13)22(19,20)18-12-11-17(18)14-5-7-15(21-2)8-6-14/h3-10,17H,11-12H2,1-2H3
- COC1=CC=C(C=C1)C1CCN1S(=O)(=O)C1=CC=C(C)C=C1
Computed Properties
- 317.10856464g/mol
- 0
- 4
- 4
- 317.10856464g/mol
- 22
- 457
- 0
- 0
- 1
- 0
- 0
- 1
- 3.1
- 55Ų
2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine Price
2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine Related Literature
-
Manas K. Ghorai,Subhomoy Das,Kalpataru Das,Amit Kumar Org. Biomol. Chem. 2015 13 9042
824390-93-4 (2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine) Related Products
- 103765-03-3((R)-2-Aminobutyramide Hydrochloride)
- 166953-64-6(Benzyl 4-bromopiperidine-1-carboxylate)
- 1644-82-2(2-Fluoro-6-nitrobenzaldehyde)
- 157774-30-6((2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{N'-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl]carbamimidamido}pentanoic acid)
- 15795-39-8(1-Methyl-1H-1,2,4-triazole-5-amine)
- 14064-61-0(5-(4-chlorobenzyl)-2H-tetraazole)
- 175202-49-0(1-Acetyl-6,6-dimethyl-3-(methylthio)-6,7-dihydrobenzo[c]thiophen-4(5H)-one)
- 100061-23-2(3-Acetamido-3-(4-nitrophenyl)propanoic acid)
- 185836-75-3((R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid)
- 175136-69-3(N-Carbamimidoyl-3,5-bis(trifluoromethyl)benzenesulfonamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:824390-93-4)2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine
99%
1g
456.0